Cas no 2171306-99-1 ((2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• CAS No: 2171306-99-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5792391
• PubChem ID: 165517064
• Update Time: 2025-07-16

(2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1515697
• 2171306-99-1
• (2S)-4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid
• (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)11-12-26-23(29)13-21(15-9-10-15)27-25(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22,28H,9-14H2,(H,26,29)(H,27,32)(H,30,31)/t21?,22-/m0/s1
• InChI Key： PBMQHIMFKKHSRF-KEKNWZKVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC[C@@H](C(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic Acid (CAS No. 2171306-99-1)

(2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid, with the CAS number 2171306-99-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to therapeutic intervention. Its unique structural features, including the presence of a chiral center and functional groups such as the fluoren-9-ylmethoxycarbonyl moiety, make it a promising candidate for further exploration in drug discovery.

The chemical structure of this compound is intricately designed to interact with biological targets in a precise manner. The cyclopropyl group introduces steric hindrance, which can enhance binding affinity and selectivity, while the hydroxybutanoic acid moiety provides a solubilizing effect, facilitating its use in various formulations. These structural attributes have made it a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of molecules that can modulate protein-protein interactions (PPIs). (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid has been identified as a potential inhibitor of certain PPIs, which are known to be involved in various diseases, including cancer and inflammatory disorders. The fluoren-9-ylmethoxycarbonyl group not only contributes to the stability of the molecule but also enhances its pharmacokinetic properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that modulation of specific PPIs can lead to significant improvements in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid make it well-suited for interacting with these targets, potentially offering a new therapeutic approach.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule in sufficient quantities for preclinical studies. These studies have revealed promising results regarding its efficacy and safety profile, paving the way for further clinical investigations.

In addition to its therapeutic potential, (2S)-4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid has also been explored for its role in drug delivery systems. The presence of functional groups that can be modified for targeted delivery makes it an ideal candidate for developing novel formulations that can enhance drug efficacy while minimizing side effects.

The future prospects for this compound are vast, with ongoing research aimed at optimizing its properties and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this promising molecule closer to clinical use. As our understanding of biological pathways continues to grow, compounds like (2S)-4-3-cyclopropyl-3-{((9H-fluorenineurymethyl)methoxycarbonyl}amino)propanamidoe 2-hydroxybutanoic acid will play a crucial role in shaping the future of medicine.